Cas no 101769-04-4 (3-(benzenesulfonyl)pyrrolidine)

3-(Benzenesulfonyl)pyrrolidine is a versatile sulfonamide derivative characterized by a pyrrolidine ring substituted with a benzenesulfonyl group. This compound is of interest in organic synthesis and medicinal chemistry due to its structural rigidity and potential as a building block for bioactive molecules. The benzenesulfonyl moiety enhances stability and influences electronic properties, making it useful in the design of enzyme inhibitors or receptor modulators. Its well-defined stereochemistry and functional group compatibility allow for further derivatization, enabling applications in drug discovery and material science. The compound’s purity and consistent performance make it a reliable intermediate for research and industrial processes.
3-(benzenesulfonyl)pyrrolidine structure
101769-04-4 structure
Product name:3-(benzenesulfonyl)pyrrolidine
CAS No:101769-04-4
MF:C10H13NO2S
MW:211.28072142601
MDL:MFCD01862543
CID:62254
PubChem ID:3614203

3-(benzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-(Phenylsulfonyl)pyrrolidine
    • (3S)-3-(BENZENESULFONYL)PYRROLIDINE
    • 3-(BENZENESULFONYL)PYRROLIDINE
    • 5,6-DIMETHOXY-2-(DI-N-PROPYLAMINO)INDANMALEATE
    • A16288
    • EN300-241652
    • P10209
    • BP-11665
    • SB20837
    • AS-50435
    • AKOS015855733
    • LHGKEGUGTRSIKW-UHFFFAOYSA-N
    • 101769-04-4
    • PYRROLIDINE, 3-(PHENYLSULFONYL)-
    • FT-0651342
    • DTXSID20906616
    • SCHEMBL336837
    • CS-0054829
    • PB30332
    • FT-0770513
    • PB33997
    • INTRCHM-BB E8155
    • ALBB-026601
    • DB-058668
    • DB-062537
    • pyrrolidine, 3-(phenylsulfonyl)-, hydrochloride
    • 3-(benzenesulfonyl)pyrrolidine
    • MDL: MFCD01862543
    • Inchi: InChI=1S/C10H13NO2S/c12-14(13,10-6-7-11-8-10)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
    • InChI Key: LHGKEGUGTRSIKW-UHFFFAOYSA-N
    • SMILES: O=S(=O)(C1CCNC1)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 211.06700
  • Monoisotopic Mass: 211.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 54.6Ų
  • Surface Charge: 0

Experimental Properties

  • PSA: 54.55000
  • LogP: 2.23180

3-(benzenesulfonyl)pyrrolidine Security Information

  • Storage Condition:Sealed in dry,2-8°C

3-(benzenesulfonyl)pyrrolidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(benzenesulfonyl)pyrrolidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-241652-0.5g
3-(benzenesulfonyl)pyrrolidine
101769-04-4 95%
0.5g
$96.0 2024-06-19
Enamine
EN300-241652-10.0g
3-(benzenesulfonyl)pyrrolidine
101769-04-4 95%
10.0g
$586.0 2024-06-19
Chemenu
CM133692-1g
3-(phenylsulfonyl)pyrrolidine
101769-04-4 95%
1g
$253 2023-03-07
TRC
B481520-10mg
3-(Phenylsulfonyl)pyrrolidine
101769-04-4
10mg
$ 50.00 2022-06-07
TRC
B481520-50mg
3-(Phenylsulfonyl)pyrrolidine
101769-04-4
50mg
$ 115.00 2022-06-07
Enamine
EN300-241652-5.0g
3-(benzenesulfonyl)pyrrolidine
101769-04-4 95%
5.0g
$316.0 2024-06-19
Enamine
EN300-241652-0.25g
3-(benzenesulfonyl)pyrrolidine
101769-04-4 95%
0.25g
$91.0 2024-06-19
Enamine
EN300-241652-1g
3-(benzenesulfonyl)pyrrolidine
101769-04-4
1g
$105.0 2023-09-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN20121470-500mg
3-(benzenesulfonyl)pyrrolidine
101769-04-4 95%
500mg
¥983.0 2024-04-26
eNovation Chemicals LLC
Y1096962-1g
3-(benzenesulfonyl)pyrrolidine
101769-04-4 97%
1g
$250 2025-02-25

Additional information on 3-(benzenesulfonyl)pyrrolidine

Comprehensive Overview of 3-(Benzenesulfonyl)pyrrolidine (CAS No. 101769-04-4): Properties, Applications, and Industry Insights

3-(Benzenesulfonyl)pyrrolidine (CAS No. 101769-04-4) is a specialized organic compound with a unique molecular structure, combining a pyrrolidine ring and a benzenesulfonyl group. This combination grants it distinct chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. Researchers and industry professionals frequently search for "3-(benzenesulfonyl)pyrrolidine synthesis," "CAS 101769-04-4 applications," and "benzenesulfonyl derivatives uses," reflecting its growing relevance in synthetic chemistry.

The compound's pyrrolidine scaffold is a common motif in bioactive molecules, contributing to its potential in drug discovery. Recent trends highlight its role in designing enzyme inhibitors and receptor modulators, addressing demands for "targeted therapeutic agents" and "small molecule drug candidates." Its benzenesulfonyl moiety enhances stability and binding affinity, a feature often explored in "structure-activity relationship (SAR) studies."

In material science, 3-(benzenesulfonyl)pyrrolidine serves as a precursor for advanced polymers and coatings. Queries like "high-performance polymer additives" and "sulfonated compounds in materials" align with its utility in improving thermal resistance and solubility. The compound's compatibility with green chemistry principles also attracts interest, as industries seek "eco-friendly synthetic routes" and "sustainable chemical intermediates."

Analytical methods for characterizing CAS 101769-04-4, such as HPLC and NMR, are critical for quality control. Searches for "pyrrolidine derivative analysis" and "benzenesulfonyl compound purity" underscore the need for precise quantification. Regulatory compliance, including "REACH certification" and "GMP standards," further drives its adoption in regulated sectors.

Future prospects for 3-(benzenesulfonyl)pyrrolidine include innovations in "catalysis" and "bioconjugation techniques," areas gaining traction in academic and industrial R&D. Its versatility ensures continued relevance, bridging gaps between "organic synthesis" and "applied chemistry."

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:101769-04-4)3-(benzenesulfonyl)pyrrolidine
A16288
Purity:99%
Quantity:5g
Price ($):661.0